Cas no 2745-05-3 (2,4,6-Cycloheptatrien-1-one, 2-[(phenylmethyl)amino]-)

• Product Name: 2,4,6-Cycloheptatrien-1-one, 2-[(phenylmethyl)amino]-
• CAS No: 2745-05-3
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 1431194
• PubChem ID: 794007
• Update Time: 2025-04-20

2,4,6-Cycloheptatrien-1-one, 2-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one, 2-[(phenylmethyl)amino]-
• 2-[(phenylmethyl)amino]cyclohepta-2,4,6-trien-1-one
• SMR000102660
• CHEMBL1540492
• Oprea1_239726
• cid_794007
• BDBM38509
• AKOS030491846
• 2-[(phenylmethyl)amino]-1-cyclohepta-2,4,6-trienone
• MLS000105682
• 2745-05-3
• 2-(benzylamino)cyclohepta-2,4,6-trienone
• HMS2420F19
• 2-(benzylamino)cyclohepta-2,4,6-trien-1-one
• Oprea1_498417
• DTXSID20355206

• Inchi： 1S/C14H13NO/c16-14-10-6-2-5-9-13(14)15-11-12-7-3-1-4-8-12/h1-10H,11H2,(H,15,16)
• InChI Key： CMJPPEXKEOZMHW-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CC=C1NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 211.09979
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1